Cas no 121957-69-5 (1,3-Dipentadecanoylglycerol)

• Product Name: 1,3-Dipentadecanoylglycerol
• CAS No: 121957-69-5
• MF: C₃₃H₆₄O₅
• MW: 540.858271598816
• CID: 4762521
• PubChem ID: 4168728
• Update Time: 2025-10-28

1,3-Dipentadecanoylglycerol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dipentadecanoylglycerol
• 1,3-Dipentadecanoin
• (2-hydroxy-3-pentadecanoyloxypropyl) pentadecanoate
• 2-hydroxypropane-1,3-diyl dipentadecanoate
• pentadecanoic acid, diester with 1,2,3-propanetriol
• Glycerin 1,3-dipentadecanoate
• Diacylglycerol(15:0/0:0/15:0)
• 1-Pentadecanoyl-3-pentadecanoyl-sn-glycerol
• DAG(15:0/0:0/15:0)
• DG(15:0/0:0/15:0)
• 102783-66-4
• 1,3-Dipentadecanoin (C15:0)
• J-000798
• DTXSID40400207
• 121957-69-5
• HZEBMMLXOCVJNI-UHFFFAOYSA-N
• SCHEMBL9465207
• starbld0009431
• pentadecanoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester
• 59891-25-7

• Inchi： 1S/C33H64O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-32(35)37-29-31(34)30-38-33(36)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31,34H,3-30H2,1-2H3
• InChI Key： HZEBMMLXOCVJNI-UHFFFAOYSA-N
• SMILES： O(CC(COC(CCCCCCCCCCCCCC)=O)O)C(CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 540.47537514g/mol
• Monoisotopic Mass: 540.47537514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 32
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 72.8

Additional information on 1,3-Dipentadecanoylglycerol

1,3-Dipentadecanoylglycerol: A Comprehensive Overview

1,3-Dipentadecanoylglycerol, also known by its CAS number 121957-69-5, is a unique compound that has garnered attention in various scientific and industrial applications. This compound is a glycerol derivative with two pentadecanoyl groups attached to the glycerol backbone at the 1 and 3 positions. Its structure makes it a member of the glycerides family, specifically a diglyceride, which has significant implications for its chemical properties and potential uses.

The molecular formula of 1,3-Dipentadecanoylglycerol is C₄₇H₉₀O₄, and its molecular weight is approximately 724.08 g/mol. The compound is characterized by its long hydrocarbon chains, which contribute to its physical properties such as melting point and solubility. Recent studies have shown that the long-chain fatty acids in this compound play a crucial role in its stability and functionality in different environments.

In terms of physical properties, 1,3-Dipentadecanoylglycerol is typically a solid at room temperature due to its high molecular weight and the presence of multiple van der Waals forces between the molecules. Its melting point is around 50-60°C, making it suitable for applications where thermal stability is required. The compound is also relatively insoluble in water but can dissolve in organic solvents such as chloroform and ether.

The synthesis of 1,3-Dipentadecanoylglycerol involves esterification reactions between glycerol and pentadecanoic acid under controlled conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial use. Researchers have also explored the use of enzymatic catalysts to enhance the reaction efficiency, which aligns with the growing trend toward sustainable and eco-friendly manufacturing processes.

1,3-Dipentadecanoylglycerol has found applications in various fields due to its unique properties. In the food industry, it is used as an emulsifier and stabilizer in products such as margarine and baked goods. Its ability to form stable emulsions makes it valuable in ensuring product consistency and shelf life. In the cosmetics sector, this compound serves as a moisturizing agent and thickener in creams and lotions. Its long-chain fatty acids contribute to skin hydration and barrier repair.

In the pharmaceutical industry, 1,3-Dipentadecanoylglycerol has been explored as a carrier for drugs and bioactive compounds. Its biocompatibility and ability to encapsulate hydrophobic molecules make it a promising candidate for drug delivery systems. Recent studies have focused on its potential use in nanotechnology-based drug delivery platforms, where it can enhance drug solubility and targeting efficiency.

The safety profile of 1,3-Dipentadecanoylglycerol has been extensively studied to ensure its suitability for consumer products. Acute toxicity studies indicate that it is non-toxic when used within recommended concentrations. Chronic exposure studies have also shown no adverse effects on health when proper safety guidelines are followed.

In conclusion, 1,3-Dipentadecanoylglycerol (CAS No. 121957-69-5) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable physical properties make it an attractive option for researchers and manufacturers alike. As new research continues to uncover its potential uses, this compound is poised to play an even more significant role in advancing innovative solutions in food science, cosmetics, pharmaceuticals, and beyond.